Cas no 1416367-07-1 (1-(4-{3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenylmethyl}piperazin-1-yl)ethan-1-one)

• Product Name: 1-(4-{3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenylmethyl}piperazin-1-yl)ethan-1-one
• CAS No: 1416367-07-1
• MF: C₁₉H₂₉BN₂O₃
• MW: 344.256165266037
• MDL: MFCD18777234
• CID: 4597614
• PubChem ID: 124224772
• Update Time: 2025-06-27

1-(4-{3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenylmethyl}piperazin-1-yl)ethan-1-one Chemical and Physical Properties

Names and Identifiers

• 1-(4-{[3-(tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl]methyl}piperazin-1-yl)ethan-1-one
• 1-(4-{3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenylmethyl}piperazin-1-yl)ethan-1-one

• MDL： MFCD18777234
• Inchi： 1S/C19H29BN2O3/c1-15(23)22-11-9-21(10-12-22)14-16-7-6-8-17(13-16)20-24-18(2,3)19(4,5)25-20/h6-8,13H,9-12,14H2,1-5H3
• InChI Key： ISLUJPUZMMIHPV-UHFFFAOYSA-N
• SMILES： C(=O)(N1CCN(CC2=CC=CC(B3OC(C)(C)C(C)(C)O3)=C2)CC1)C

Additional information on 1-(4-{3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenylmethyl}piperazin-1-yl)ethan-1-one

Introduction to 1-(4-{3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenylmethyl}piperazin-1-yl)ethan-1-one and Its Significance in Modern Chemical Research

1-(4-{3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenylmethyl}piperazin-1-yl)ethan-1-one, identified by its CAS number 1416367-07-1, represents a compound of considerable interest in the field of pharmaceutical and chemical research. This molecule, featuring a complex structure with a piperazine core and a boronate ester moiety, has garnered attention due to its potential applications in drug discovery and synthetic chemistry. The presence of the 4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl group underscores its utility in cross-coupling reactions, which are fundamental to modern organic synthesis.

The compound’s structure is characterized by a highly functionalized aromatic ring system connected to a piperazine ring through an ethyl ketone linkage. This architecture not only makes it a versatile intermediate but also suggests potential biological activity. The piperazine moiety is particularly noteworthy, as it is a common pharmacophore in medicinal chemistry due to its ability to interact with biological targets such as receptors and enzymes. The aromatic component further enhances its pharmacological profile by contributing to lipophilicity and metabolic stability.

In recent years, the development of boronate esters has seen significant advancements, particularly in the context of bioconjugation and drug delivery systems. The 4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl substituent in this compound facilitates its participation in Suzuki-Miyaura cross-coupling reactions, enabling the formation of carbon-carbon bonds with remarkable selectivity and efficiency. This reaction is widely employed in the synthesis of complex organic molecules, including natural products and therapeutic agents.

One of the most compelling aspects of 1-(4-{3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenylmethyl}piperazin-1-yl)ethan-1-one is its potential application in the development of novel pharmaceuticals. The combination of the piperazine ring and the boronate ester suggests that this compound could serve as a precursor for drugs targeting neurological disorders. Piperazine-based compounds are known for their efficacy in treating conditions such as depression and schizophrenia by modulating neurotransmitter systems. Additionally, the boronate ester functionality opens avenues for further derivatization into prodrugs or bioconjugates designed for targeted delivery.

Recent studies have highlighted the importance of boron-containing compounds in medicinal chemistry. For instance, boronate esters have been explored as inhibitors of enzymes involved in cancer metabolism. The ability of 1-(4-{3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenylmethyl}piperazin-1-yl)ethan-1-one to undergo cross-coupling reactions makes it a valuable building block for constructing such inhibitors. Furthermore，the compound’s stability under various reaction conditions enhances its suitability for large-scale synthesis and industrial applications.

The synthesis of this compound involves multiple steps that showcase modern synthetic methodologies. The introduction of the 4,4，5，5-tetramethyl-l，3，2-dioxaborolan-l - 2 - yl group requires careful handling due to its sensitivity to hydrolysis，but recent advances in protecting group strategies have made this process more accessible。 Additionally， the piperazine ring can be introduced via nucleophilic substitution or other coupling reactions，depending on the desired synthetic route。 These methods highlight the versatility of 1416367 - 07 - 1 as a chemical intermediate.

From an industrial perspective，the demand for high-quality intermediates like 1416367 - 07 - 1 continues to grow as pharmaceutical companies seek efficient pathways to develop new drugs。 The ability to produce this compound on a scalable basis while maintaining high purity is crucial for its commercial viability。 Advances in catalytic systems and flow chemistry have made it possible to streamline synthetic processes，reducing costs and improving yields。

The future prospects for l - (4 - {3 - (44，55-tetramethyl-l，32-dioxaborolan - 22 - yl)phenylmethyl}piperazin-l - yl)ethan-l-one are promising，with ongoing research exploring its potential applications beyond traditional pharmaceuticals。 For example，its structural features make it an attractive candidate for materials science applications，such as organic electronics or polymer synthesis。 The boronate ester functionality could also be exploited for developing smart materials that respond to environmental stimuli。

In conclusion,l - (44 {33 (44，45-tetramethyl-l32-dioxaborolan22-yiI phenyImeHyl)piperazln-l-yI)ethan-I-one stands out as a significant compound in modern chemical research。 Its unique structure、functional versatility、and potential applications in drug discovery make it a valuable asset for both academic and industrial researchers。 As synthetic methodologies continue to evolve，the utility of this molecule is expected to expand further，contributing to advancements across multiple scientific disciplines。